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Compound of Interest

Compound Name: Bonducellpin C

Cat. No.: B1150779 Get Quote

Bonducellpin C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Bonducellpin C is a naturally occurring diterpenoid that has garnered interest within the

scientific community. This technical guide provides a comprehensive overview of its chemical

identity, including its IUPAC name and CAS number. While detailed experimental protocols for

its synthesis and specific quantitative biological data remain limited in publicly accessible

literature, this document summarizes the available information regarding its isolation and

general biological context. Further research is warranted to fully elucidate its therapeutic

potential and mechanism of action.

Chemical Identification
A precise understanding of a compound's chemical identity is fundamental for all research and

development activities. The following table summarizes the key identifiers for Bonducellpin C.
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Identifier Value

IUPAC Name

Phenanthro[3,2-b]furan-7-carboxylic acid, 1-

(acetyloxy)-1,2,3,4,4a,5,6,6a,7,11,11a,11b-

dodecahydro-4a,6-dihydroxy-4,4,11b-trimethyl-,

methyl ester, (1S,4aR,6S,6aR,7S,11aS,11bS)-

CAS Number 197781-84-3

Molecular Formula C₂₃H₃₂O₇

Molecular Weight 420.50 g/mol

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Bonducellpin C are not

extensively reported. However, based on its chemical structure, it is predicted to be a

crystalline solid with limited solubility in water and better solubility in organic solvents such as

methanol, ethanol, and DMSO.

Isolation
Bonducellpin C has been isolated from the seeds of Caesalpinia minax, a plant belonging to

the Fabaceae family.

General Isolation Protocol
While a detailed, step-by-step experimental protocol for the isolation of Bonducellpin C is not

readily available in the reviewed literature, a general procedure can be inferred from studies on

related compounds isolated from the same source. The typical workflow for isolating

diterpenoids from plant material is outlined below.
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General Isolation Workflow for Diterpenoids

Plant Material (Caesalpinia minax seeds)

Drying and Grinding

Solvent Extraction (e.g., with ethanol or methanol)

Concentration of Crude Extract

Solvent Partitioning (e.g., with hexane, ethyl acetate, butanol)

Column Chromatography (e.g., Silica Gel, Sephadex LH-20)

Further Purification (e.g., Preparative HPLC)

Isolated Bonducellpin C

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of diterpenoids from plant sources.
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Experimental Details (Inferred):

Extraction: The dried and powdered seeds of Caesalpinia minax are typically subjected to

extraction with a polar solvent like methanol or ethanol at room temperature.

Fractionation: The resulting crude extract is then concentrated under reduced pressure and

subjected to liquid-liquid partitioning with solvents of increasing polarity to separate

compounds based on their solubility.

Chromatography: The fraction containing the compounds of interest is then subjected to

multiple rounds of column chromatography. Common stationary phases include silica gel and

Sephadex LH-20.

Purification: Final purification to obtain pure Bonducellpin C is often achieved using

preparative high-performance liquid chromatography (HPLC).

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Biological Activity
Information regarding the specific quantitative biological activity of Bonducellpin C is limited in

the available scientific literature. While the general class of diterpenoids isolated from

Caesalpinia species has been noted for potential biological activities, specific IC₅₀ or EC₅₀

values for Bonducellpin C against various cell lines or enzymes are not reported.

Mechanism of Action and Signaling Pathways
The precise mechanism of action for Bonducellpin C has not been elucidated. Research into

the specific signaling pathways modulated by this compound is required to understand its

potential therapeutic effects. Given the known activities of other diterpenoids, potential areas of

investigation could include pathways related to cell proliferation, apoptosis, and inflammation.

The diagram below illustrates a hypothetical workflow for investigating the mechanism of action

of a novel compound like Bonducellpin C.
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Investigative Workflow for Mechanism of Action

Initial Screening (e.g., Cytotoxicity Assays)

Identification of Active Compound (Bonducellpin C)

Target Identification (e.g., Affinity Chromatography, Proteomics)

In Vivo Validation (Animal Models)Pathway Analysis (e.g., Western Blot, Kinase Assays)

Elucidation of Mechanism of Action

Click to download full resolution via product page

Caption: A conceptual workflow for determining the mechanism of action of a bioactive

compound.

Synthesis
To date, a total synthesis for Bonducellpin C has not been reported in the scientific literature.

The development of a synthetic route would be a significant step forward in enabling more

extensive biological evaluation and structure-activity relationship (SAR) studies.

Future Directions
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The current body of knowledge on Bonducellpin C is in its early stages. To fully assess its

potential as a therapeutic agent, the following areas of research are critical:

Quantitative Biological Evaluation: Comprehensive screening of Bonducellpin C against a

panel of cancer cell lines and other relevant biological targets to determine its potency and

selectivity.

Total Synthesis: Development of a scalable synthetic route to provide a consistent and

reliable source of the compound for further studies.

Mechanism of Action Studies: In-depth investigation into the molecular targets and signaling

pathways affected by Bonducellpin C to understand its mode of action.

In Vivo Studies: Evaluation of the efficacy and safety of Bonducellpin C in relevant animal

models of disease.

Conclusion
Bonducellpin C is a diterpenoid of interest with a defined chemical structure. However, a

significant gap exists in the understanding of its biological activity, mechanism of action, and

synthetic accessibility. This technical guide serves as a summary of the currently available

information and highlights the key areas where further research is needed to unlock the full

potential of this natural product.

To cite this document: BenchChem. ["Bonducellpin C" IUPAC name and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150779#bonducellpin-c-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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